Cas no 1361825-32-2 (2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine)

• Product Name: 2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine
• CAS No: 1361825-32-2
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919622
• Update Time: 2025-06-13

2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-7-2-1-3-8(13)10(7)6-4-5-9(16)15-11(6)14/h1-5H,(H,15,16)
• InChI Key： NIJPAACSSXJELI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(N1)=O)C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine

Introduction to 2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine (CAS No. 1361825-32-2)

2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine, identified by its CAS number 1361825-32-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple chlorine atoms and a hydroxyl group on the pyridine ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure, featuring a chloro substituent at the 2-position and a hydroxypyridine moiety at the 6-position, combined with a 2,6-dichlorophenyl group at the 3-position, contributes to its versatility in chemical transformations. These structural features enable diverse functionalization pathways, which are crucial for developing novel therapeutic agents. In recent years, there has been growing interest in exploring such compounds for their potential roles in drug discovery.

One of the most compelling aspects of 2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine is its utility as a building block in the synthesis of more complex molecules. The chlorine atoms provide excellent handles for further derivatization via nucleophilic aromatic substitution or cross-coupling reactions, while the hydroxyl group can participate in hydrogen bonding interactions or undergo esterification. These properties make it particularly useful in designing molecules with specific pharmacological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug development. Pyridine-based scaffolds are prevalent in many approved drugs due to their ability to interact with biological targets effectively. The compound under discussion, with its tailored substitution pattern, aligns well with this trend. Researchers have been investigating its potential as a precursor for kinase inhibitors, antiviral agents, and other therapeutic compounds.

In particular, the 2,6-dichlorophenyl group introduces steric and electronic effects that can modulate the binding affinity of resulting molecules to their targets. This feature is particularly valuable in designing selective inhibitors, where precise control over interactions is essential. The hydroxyl group further enhances the compound's reactivity, allowing for modifications that can fine-tune its biological activity.

Current research is exploring the pharmacological properties of derivatives of 2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine. Studies have shown that certain modifications can lead to compounds with potent activity against various diseases. For instance, derivatives with optimized substitution patterns have demonstrated efficacy in preclinical models as inhibitors of enzymes involved in cancer progression or inflammatory responses. These findings underscore the compound's significance as a lead structure in drug discovery efforts.

The synthesis of 2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine itself presents an interesting challenge due to its complex substitution pattern. However, modern synthetic methodologies have made it increasingly feasible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired framework efficiently.

The chemical reactivity of this compound also makes it a valuable tool for studying reaction mechanisms and developing new synthetic strategies. Researchers are leveraging its properties to explore novel catalytic systems and reaction pathways that could be applied to other challenging transformations. This underscores its importance not only as a potential drug intermediate but also as a scientific probe in organic chemistry.

From a broader perspective, compounds like 2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine exemplify the intersection of structural diversity and functional innovation in medicinal chemistry. Their unique features enable the design of molecules with tailored properties, which is critical for addressing unmet medical needs. As research continues to uncover new applications for this class of compounds, their relevance is expected to grow further.

The future direction of research on CAS No. 1361825-32-2 may involve exploring its role in developing next-generation therapeutics. Advances in computational chemistry and high-throughput screening could accelerate the identification of promising derivatives for clinical evaluation. Additionally, green chemistry principles may be applied to optimize synthetic routes, making the production of these compounds more sustainable.

In conclusion,2-Chloro-3-(2,6-dichlorophenyl)-6-hydroxypyridine represents a fascinating compound with significant potential in pharmaceutical research. Its structural features and reactivity make it a versatile intermediate for synthesizing bioactive molecules. Ongoing studies continue to reveal new possibilities for its application across various therapeutic areas, reinforcing its importance as a cornerstone of modern drug discovery efforts.